Cas no 82721-04-8 ( )

• Product name: &nbsp
• CAS No: 82721-04-8
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• CID: 988105
• PubChem ID: 347990

  Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-4-(3-methylphenoxy)benzene
• p-(m-tolyloxy)anisole
• NSC-406958
• NSC406958
• NCTBMVAIKUNJFJ-UHFFFAOYSA-N
• DTXSID20324538
• 82721-04-8
• 1-Methoxy-4-m-tolyloxybenzene
• SCHEMBL3294529
• 1-(4-methoxyphenoxy)-3-methylbenzene
• HS-5823
•  

• Inchi： InChI=1S/C14H14O2/c1-11-4-3-5-14(10-11)16-13-8-6-12(15-2)7-9-13/h3-10H,1-2H3
• InChI Key： NCTBMVAIKUNJFJ-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)OC2=CC=C(C=C2)OC

Computed Properties

• Exact Mass: 214.099379685g/mol
• Monoisotopic Mass: 214.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 18.5Ų